Cas no 955201-17-9 (1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide
• CAS No: 955201-17-9
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 2174009
• Update Time: 2025-10-30

1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)-n-methylmethanesulfonamide
• STL223724
• AM101746
• (2-chloro-6-fluorophenyl)-N-methylmethanesulfonamide
• 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide

• Inchi： 1S/C8H9ClFNO2S/c1-11-14(12,13)5-6-7(9)3-2-4-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： UFMJJLPIWWAEHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(NC)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide

Research Brief on 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide (CAS: 955201-17-9): Recent Advances and Applications

1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide (CAS: 955201-17-9) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its chloro-fluoro-phenyl and methylsulfonamide moieties, has been investigated for its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide exhibits significant inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study employed X-ray crystallography and molecular docking to elucidate the binding interactions of the compound with the enzyme's active site, revealing a high affinity and selectivity for specific isoforms. These findings suggest its potential as a scaffold for developing novel carbonic anhydrase inhibitors.

Another recent investigation, highlighted in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role as a modulator of GABA_A receptors. The study reported that 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide exhibits anxiolytic-like effects in preclinical models, with a favorable safety profile compared to traditional benzodiazepines. The researchers attributed these effects to the compound's unique interaction with the receptor's allosteric binding site, opening avenues for the development of non-sedative anxiolytics.

Beyond its pharmacological applications, 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide has also been explored in agrochemical research. A 2024 study in Pest Management Science demonstrated its efficacy as a fungicide against Botrytis cinerea, a common plant pathogen. The compound's mode of action involves disruption of fungal cell membrane integrity, offering a promising alternative to existing fungicides with resistance issues.

In summary, 1-(2-Chloro-6-fluorophenyl)-N-methylmethanesulfonamide (CAS: 955201-17-9) represents a versatile compound with applications spanning medicinal chemistry, neuroscience, and agrochemicals. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.